1. Home
  2. Product
  3. 2-heptyl-5-imino-6-{[1-(3-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
2-heptyl-5-imino-6-{[1-(3-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one 2-heptyl-5-imino-6-{[1-(3-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0873325
InChI: InChI=1S/C26H31N5O2S/c1-5-6-7-8-9-13-23-29-31-24(27)22(25(32)28-26(31)34-23)15-19-14-17(2)30(18(19)3)20-11-10-12-21(16-20)33-4/h10-12,14-16,27H,5-9,13H2,1-4H3/b22-15+,27-24?
SMILES: CCCCCCCC1=NN2C(=N)C(=CC3=C(N(C(=C3)C)C4=CC(=CC=C4)OC)C)C(=O)N=C2S1
Molecular Formula: C26H31N5O2S
Molecular Weight: 477.6 g/mol

2-heptyl-5-imino-6-{[1-(3-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

CAS No.:

Cat. No.: VC0873325

Molecular Formula: C26H31N5O2S

Molecular Weight: 477.6 g/mol

* For research use only. Not for human or veterinary use.

2-heptyl-5-imino-6-{[1-(3-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one -

Specification

Molecular Formula C26H31N5O2S
Molecular Weight 477.6 g/mol
IUPAC Name (6E)-2-heptyl-5-imino-6-[[1-(3-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Standard InChI InChI=1S/C26H31N5O2S/c1-5-6-7-8-9-13-23-29-31-24(27)22(25(32)28-26(31)34-23)15-19-14-17(2)30(18(19)3)20-11-10-12-21(16-20)33-4/h10-12,14-16,27H,5-9,13H2,1-4H3/b22-15+,27-24?
Standard InChI Key HMQOKTZIRJHNKZ-UGIGCIEISA-N
Isomeric SMILES CCCCCCCC1=NN2C(=N)/C(=C\C3=C(N(C(=C3)C)C4=CC(=CC=C4)OC)C)/C(=O)N=C2S1
SMILES CCCCCCCC1=NN2C(=N)C(=CC3=C(N(C(=C3)C)C4=CC(=CC=C4)OC)C)C(=O)N=C2S1
Canonical SMILES CCCCCCCC1=NN2C(=N)C(=CC3=C(N(C(=C3)C)C4=CC(=CC=C4)OC)C)C(=O)N=C2S1

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19